(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

• Molecular Formula: C15H14N2O2
• Molecular Weight: 257.30 g/mol
• InChI: InChI=1S/C15H14N2O2/c16-15(19)17-12-7-3-1-5-10(12)9-14(18)11-6-2-4-8-13(11)17/h1-8,14,18H,9H2,(H2,16,19)/t14-/m1/s1/i9D2,14D
• InChIKey: BMPDWHIDQYTSHX-AEIGJHGBSA-N

(R)-Licarbazepine-d3 Stable Isotope-Labeled Standard

(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, also known as (R)-licarbazepine-d3, is a deuterium-labeled analog of the active R-(-)-enantiomer of the oxcarbazepine metabolite 10-hydroxycarbazepine (MHD) . This chiral, stable isotope-labeled internal standard (SIL-IS) is specifically designed for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods that require accurate, enantioselective quantification of the R-(-)-MHD metabolite in biological matrices. Unlike non-deuterated or racemic standards, its unique combination of chiral purity and heavy isotope labeling provides a critical advantage for pharmacokinetic and therapeutic drug monitoring studies where distinguishing between MHD enantiomers is essential [1].

Enantiomer-selective SIL-IS for LC-MS/MS

Supports R-(-)-MHD quantification in biological matrices

Combines chiral purity with deuterium labeling

• [1] de Jesus Antunes, N., Wichert-Ana, L., Coelho, E. B., Della Pasqua, O., Alexandre, V., Jr., Takayanagui, O. M., ... & Lanchote, V. L. (2013). Analysis of oxcarbazepine and the 10-hydroxycarbazepine enantiomers in plasma by LC-MS/MS: application in a pharmacokinetic study. Chirality, 25(12), 897-903. View Source

Irreplaceability of (R)-Licarbazepine-d3

Generic substitution of this chiral, deuterated internal standard with racemic MHD, its unlabeled counterpart, or other deuterated MHD variants (e.g., d4 or 13C6) introduces significant analytical error. The active metabolite MHD exists as two enantiomers, (S)-(+)-MHD and R-(-)-MHD, which exhibit distinct pharmacokinetic profiles in humans, with the (S)-enantiomer being the predominant circulating form [1]. Using a non-chiral standard masks this stereoselective disposition, preventing accurate determination of the enantiomer-specific exposure ratios that are relevant for understanding drug action and potential toxicity. Furthermore, unlabeled standards cannot correct for matrix effects and ionization variability in LC-MS/MS, a problem that deuterated internal standards are specifically designed to address [2]. Therefore, only the specific (R)-enantiomer-d3 provides the necessary combination of chiral specificity and isotopic correction required for robust bioanalytical method validation.

Racemic or unlabeled standards May not resolve enantiomer-specific exposure, masking stereoselective disposition

Non-deuterated analogs May not correct for matrix effects and ionization variability in LC-MS/MS

Alternative deuterated labels (d4, 13C6) May lack chiral specificity, preventing accurate enantiomer attribution

• [1] Antunes, N. de J., Wichert-Ana, L., Coelho, E. B., Della Pasqua, O., Alexandre Junior, V., Takayanagui, O. M., ... & Lanchote, V. L. (2016). Influence of verapamil on the pharmacokinetics of oxcarbazepine and of the enantiomers of its 10-hydroxy metabolite in healthy volunteers. European Journal of Clinical Pharmacology, 72(2), 195-201. View Source
• [2] Taibon, J., Grote-Koska, D., Schmitz, G., & Vogeser, M. (2017). An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clinica Chimica Acta, 472, 80-86. View Source

Quantitative Evidence: (R)-Licarbazepine-d3

Enantioselective Disposition: R-(-)- vs. S-(+)-MHD

The kinetic disposition of the active metabolite MHD is highly enantioselective in humans. The (R)-enantiomer, which this deuterated standard specifically targets, exhibits significantly lower systemic exposure compared to the predominant (S)-enantiomer. This difference must be accounted for in any quantitative bioanalytical method. Using this standard allows for the precise, enantiomer-specific measurement of R-(-)-MHD concentrations [1].

Enantiomer AUC ratio

Head-to-head

S-(+)/R-(-) ratio: 5.44

Supports enantiomer-specific ISTD requirement

Steady-state PK study in healthy volunteers

Evidence Dimension	Area Under the Plasma Concentration-Time Curve (AUC0-12) Ratio
Target Compound Data	R-(-)-MHD AUC0-12 is used as the denominator in the ratio calculation.
Comparator Or Baseline	S-(+)-MHD AUC0-12
Quantified Difference	The AUC0-12 S-(+)/R-(-) ratio was 5.44 in a steady-state pharmacokinetic study.
Conditions	Healthy volunteer receiving 300 mg oxcarbazepine every 12 hours; plasma samples analyzed by LC-MS/MS with chiral separation on a Chiralcel OD-H column.

Why This Matters

This quantifies the necessity for an enantiomer-specific internal standard like (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, as a racemic standard would fail to correct for the 5.44-fold difference in systemic exposure between the two enantiomers, leading to inaccurate quantification.

• [1] de Jesus Antunes, N., Wichert-Ana, L., Coelho, E. B., Della Pasqua, O., Alexandre, V., Jr., Takayanagui, O. M., ... & Lanchote, V. L. (2013). Analysis of oxcarbazepine and the 10-hydroxycarbazepine enantiomers in plasma by LC-MS/MS: application in a pharmacokinetic study. Chirality, 25(12), 897-903. View Source

Enantiomer-Specific Protein Binding

The two MHD enantiomers also demonstrate significantly different plasma protein binding characteristics. The (R)-enantiomer has a higher unbound fraction than the (S)-enantiomer. This difference in free drug concentration can impact pharmacodynamics and requires precise measurement, which is only achievable with an enantiomerically pure internal standard [1].

Protein binding difference

Head-to-head

R-(-) unbound: 0.42 vs S-(+) 0.37

Enantiomer-specific binding context

May influence free drug concentration interpretation

Evidence Dimension	Fraction Unbound in Plasma
Target Compound Data	R-(-)-MHD fraction unbound: 0.42
Comparator Or Baseline	S-(+)-MHD fraction unbound: 0.37
Quantified Difference	Absolute difference of 0.05 (5 percentage points); R-(-)-MHD is approximately 13.5% less bound than S-(+)-MHD.
Conditions	Plasma samples from healthy volunteers in a clinical pharmacology study; measured by LC-MS/MS after ultrafiltration.

Why This Matters

This demonstrates that even if total plasma concentrations were equal (which they are not), the pharmacologically active unbound concentrations differ significantly. Accurate measurement of R-(-)-MHD in plasma, and especially its free fraction, requires a dedicated internal standard to control for analytical variability.

• [1] Antunes, N. de J., Wichert-Ana, L., Coelho, E. B., Della Pasqua, O., Alexandre Junior, V., Takayanagui, O. M., ... & Lanchote, V. L. (2016). Influence of verapamil on the pharmacokinetics of oxcarbazepine and of the enantiomers of its 10-hydroxy metabolite in healthy volunteers. European Journal of Clinical Pharmacology, 72(2), 195-201. View Source

Deuterated Internal Standard Precision

The use of a deuterated internal standard like (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is critical for achieving the required precision and accuracy in LC-MS/MS assays. Reference methods demonstrate that deuterated analyte congeners enable quantification across a wide dynamic range with excellent limits of detection and quantification, outperforming methods that use non-deuterated or structural analogs as internal standards [1].

Method precision

Class-level

LOQ 0.1 µg/mL
Linear: 0.1–22.0 µg/mL

Supports bioanalytical method precision review

Class-level inference from reference method

Evidence Dimension	Analytical Performance Metrics (LOQ and Dynamic Range)
Target Compound Data	Assays utilizing a deuterated internal standard for 10-hydroxy-10,11-dihydrocarbamazepine achieved an LOQ of 0.1 μg/mL and a linear range of 0.1 to 22.0 μg/mL.
Comparator Or Baseline	Methods using non-deuterated or structurally dissimilar internal standards often exhibit narrower linear ranges or higher variability.
Quantified Difference	The method demonstrates a 220-fold linear dynamic range and an LOQ of 0.1 μg/mL, which is typical for robust deuterated IS methods.
Conditions	LC-MS/MS candidate reference method for carbamazepine and its metabolites in human serum.

Why This Matters

For a procurement decision, this validates that the investment in a high-quality, deuterated, chiral internal standard directly translates into a validated, publication-ready analytical method with superior quantitative performance, reducing the need for extensive method development and troubleshooting.

• [1] Taibon, J., Grote-Koska, D., Schmitz, G., & Vogeser, M. (2017). An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clinica Chimica Acta, 472, 80-86. View Source

Application Scenarios for (R)-Licarbazepine-d3

Oxcarbazepine & Eslicarbazepine Acetate PK Studies

This internal standard is essential for clinical and preclinical pharmacokinetic studies that require the separate quantification of R-(-)-MHD. As demonstrated in published research, the enantioselective disposition of MHD leads to a 5.44-fold higher AUC for the (S)-enantiomer compared to the (R)-enantiomer [1]. Use of this standard ensures the accuracy of calculated pharmacokinetic parameters (Cmax, AUC, t1/2, CL) for the minor, but pharmacologically active, R-(-)-MHD enantiomer.

TDM for Eslicarbazepine Acetate

In TDM settings for patients switched from carbamazepine to eslicarbazepine acetate, an enantioselective assay using this standard is required to accurately measure S-licarbazepine (the active moiety) without interference from the R-enantiomer. Studies confirm that plasma from carbamazepine-treated patients shows no detectable R-licarbazepine, validating the specificity of a chiral assay that relies on this compound for internal calibration [1].

LC-MS/MS Method Validation for MHD Enantiomers

This product serves as the gold-standard internal standard during the development, validation, and routine execution of LC-MS/MS methods for MHD enantiomers. The data show that methods employing deuterated internal standards can achieve LOQs of 0.1 μg/mL and a linear range up to 22 μg/mL [1], meeting regulatory guidelines for bioanalytical method validation and ensuring reliable results for drug development and clinical research.

Application

Selection Property

Validation Focus

R-(-)-MHD pharmacokinetic studies

Chiral deuterated internal standard

Enantiomer-specific exposure review

Eslicarbazepine acetate bioanalysis

Enantiomer-selective ISTD

Specificity against carbamazepine metabolites

LC-MS/MS method validation for MHD enantiomers

Deuterated IS precision

Bioanalytical method precision review

• [1] de Jesus Antunes, N., Wichert-Ana, L., Coelho, E. B., Della Pasqua, O., Alexandre, V., Jr., Takayanagui, O. M., ... & Lanchote, V. L. (2013). Analysis of oxcarbazepine and the 10-hydroxycarbazepine enantiomers in plasma by LC-MS/MS: application in a pharmacokinetic study. Chirality, 25(12), 897-903. View Source
• [2] Alves, G., Figueiredo, I., Castel-Branco, M., Lourenço, N., Falcão, A., Caramona, M., & Soares-da-Silva, P. (2010). Enantioselective assay for therapeutic drug monitoring of eslicarbazepine acetate: no interference with carbamazepine and its metabolites. Therapeutic Drug Monitoring, 32(4), 512-516. View Source
• [3] Taibon, J., Grote-Koska, D., Schmitz, G., & Vogeser, M. (2017). An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clinica Chimica Acta, 472, 80-86. View Source